Cas no 73980-71-9 (Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-)
73980-71-9 structure
Product Name:Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-
CAS No:73980-71-9
MF:C9H3F14NO2
MW:423.103271722794
CID:562211
PubChem ID:597974
Update Time:2025-04-19
Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-
- 2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutanoyl)-N-methylbutanamide
- 78268_FLUKA
- AC1LCAVZ
- MBHFBA
- MolPort-000-157-128
- N-Methylbis(heptafluorobutyramide)
- N-Methyl-bis-heptafluorobutyramide
- N-Methyl-bis-perfluorobutyramide
- PC4007
- FT-0641499
- 2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methylbutanamide
- A837989
- 2,2,3,3,4,4,4-heptakis(fluoranyl)-N-[2,2,3,3,4,4,4-heptakis(fluoranyl)butanoyl]-N-methyl-butanamide
- DTXSID00344572
- Butanamide, 2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl-
- N-methyl-bis(heptafluorobutyramide)
- 2,2,3,3,4,4,4-Heptafluoro-N-(2,2,3,3,4,4,4-heptafluorobutanoyl)-N-methylbutanamide #
- NS00019229
- 73980-71-9
- N-Methyl-bis-heptafluorobutyramide, for GC derivatization, >=96.0% (GC)
- DB-055825
-
- MDL: MFCD00049280
- Inchi: 1S/C9H3F14NO2/c1-24(2(25)4(10,11)6(14,15)8(18,19)20)3(26)5(12,13)7(16,17)9(21,22)23/h1H3
- InChI Key: BCQYNSPESDDJBZ-UHFFFAOYSA-N
- SMILES: FC(C(N(C)C(C(C(C(F)(F)F)(F)F)(F)F)=O)=O)(C(C(F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 422.9940226g/mol
- Monoisotopic Mass: 422.9940226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- Density: 1.686 g/mL at 20 °C(lit.)
- Boiling Point: 171.6°C at 760 mmHg
- Flash Point: 57.6°C
- Refractive Index: n20/D 1.323
Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- Security Information
Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 78268-1ML-F |
Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- |
73980-71-9 | ≥96.0% | 1ML |
¥1373.15 | 2022-02-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04204-1ml |
Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- |
73980-71-9 | ≥96.0% (GC) | 1ml |
¥2068.0 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1941575-1g |
2,2,3,3,4,4,4-Heptafluoro-n-(2,2,3,3,4,4,4-heptafluorobutanoyl)-n-methylbutanamide |
73980-71-9 | 98% | 1g |
¥1041.00 | 2024-07-28 |
Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2,2,3,3,4,4,4-heptafluoro-1-oxobutyl)-N-methyl- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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